Cas no 1228153-91-0 (2-Fluoro-N,4,6-triphenylaniline)

• Product Name: 2-Fluoro-N,4,6-triphenylaniline
• CAS No: 1228153-91-0
• Molecular Formula: C₂₄H₁₈FN
• Molecular Weight: 339.404829502106
• MDL: MFCD27952903
• CID: 2135935
• PubChem ID: 59357764

2-Fluoro-N,4,6-triphenylaniline Properties

Names and Identifiers

• 5-fluoro-N-phenyl-[1,1:3,1-Terphenyl]-4-amine
• 5'-fluoro-N-phenyl-[1,1':3',1''-Terphenyl]-4'-aMine
• 2,4-diphenyl-6-fluoro-N-phenylbenzenamine
• USTXPBYMOJRABI-UHFFFAOYSA-N
• 2-Fluoro-N,4,6-triphenylaniline
• 1228153-91-0
• MFCD27952903
• 5'-Fluoro-N-phenyl-[1,1':3',1''-terphenyl]-4'-amine, 98%
• [1,1/':3/',1/'/'-Terphenyl]-4/'-aMine, 5/'-fluoro-N-phenyl-
• SCHEMBL2838946
• SB66496
• D90692
• DA-37346
• F1070

• MDL： MFCD27952903
• InChIKey： USTXPBYMOJRABI-UHFFFAOYSA-N
• Inchi： 1S/C24H18FN/c25-23-17-20(18-10-4-1-5-11-18)16-22(19-12-6-2-7-13-19)24(23)26-21-14-8-3-9-15-21/h1-17,26H
• SMILES： FC1C=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)C=1NC1C=CC=CC=1

Computed Properties

• Exact Mass: 339.142327740g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 339.142327740g/mol
• Heavy Atom Count: 26
• Complexity: 406
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.8
• Topological Polar Surface Area: 12

Experimental Properties

• Boiling Point: 463.6±45.0 °C at 760 mmHg
• Melting Point: 126.0 to 130.0 deg-C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 234.2±28.7 °C
• Solubility: Insuluble (6.4E-5 g/L) (25 ºC),
• Density: 1.169±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives M-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls M-terphenyls